Cas no 57191-34-1 (Benzenamine, 3-chloro-4-[(6-chloro-2-pyridinyl)oxy]-)

• Product Name: Benzenamine, 3-chloro-4-[(6-chloro-2-pyridinyl)oxy]-
• CAS No: 57191-34-1
• MF: C₁₁H₈Cl₂N₂O
• MW: 255.10002040863
• CID: 346207
• PubChem ID: 21391500
• Update Time: 2025-04-19

Benzenamine, 3-chloro-4-[(6-chloro-2-pyridinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-chloro-4-[(6-chloro-2-pyridinyl)oxy]-
• 3-chloro-4-(6-chloropyridin-2-yl)oxyaniline
• KQGUOMLQTOWFFN-UHFFFAOYSA-N
• 4-((6-Chloro-2-pyridinyl)oxy)-3-chlorobenzeneamine
• 3-Chloro-4-[(6-chloropyridin-2-yl)oxy]aniline
• 57191-34-1
• SCHEMBL11687779
• DTXSID30612877

• Inchi： 1S/C11H8Cl2N2O/c12-8-6-7(14)4-5-9(8)16-11-3-1-2-10(13)15-11/h1-6H,14H2
• InChI Key： KQGUOMLQTOWFFN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1C=CC=C(N=1)Cl)N

Computed Properties

• Exact Mass: 254.00154
• Monoisotopic Mass: 254.0013683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• PSA: 48.14